Cas no 2680831-14-3 (tert-butyl N-(4-chloro-1,3-thiazol-2-yl)-N-phenylcarbamate)

• Product Name: tert-butyl N-(4-chloro-1,3-thiazol-2-yl)-N-phenylcarbamate
• CAS No: 2680831-14-3
• MF: C₁₄H₁₅ClN₂O₂S
• MW: 310.799101114273
• CID: 5636079
• PubChem ID: 165922091
• Update Time: 2025-06-12

tert-butyl N-(4-chloro-1,3-thiazol-2-yl)-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292141
• tert-butyl N-(4-chloro-1,3-thiazol-2-yl)-N-phenylcarbamate
• 2680831-14-3

• Inchi： 1S/C14H15ClN2O2S/c1-14(2,3)19-13(18)17(10-7-5-4-6-8-10)12-16-11(15)9-20-12/h4-9H,1-3H3
• InChI Key： FTNASCJMTGIXFG-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=N1)N(C1C=CC=CC=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.0542766g/mol
• Monoisotopic Mass: 310.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 70.7Ų

Additional information on tert-butyl N-(4-chloro-1,3-thiazol-2-yl)-N-phenylcarbamate

Comprehensive Overview of tert-butyl N-(4-chloro-1,3-thiazol-2-yl)-N-phenylcarbamate (CAS No. 2680831-14-3)

The compound tert-butyl N-(4-chloro-1,3-thiazol-2-yl)-N-phenylcarbamate (CAS No. 2680831-14-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and carbamate functional group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with therapeutic properties.

In recent years, the search for thiazole derivatives has surged due to their broad-spectrum biological activities, such as antimicrobial, antifungal, and anti-inflammatory effects. The presence of a 4-chloro substituent on the thiazole ring in tert-butyl N-(4-chloro-1,3-thiazol-2-yl)-N-phenylcarbamate enhances its reactivity, making it a versatile building block for further chemical modifications. This aligns with the growing trend in medicinal chemistry to explore scaffold diversification for optimizing drug candidates.

From a synthetic perspective, the carbamate group in this compound offers stability and selectivity, which are critical for targeted drug delivery systems. The tert-butyl moiety further contributes to its lipophilicity, a property highly sought after in the development of CNS-active drugs. These attributes have led to increased inquiries about its structure-activity relationships (SAR) in academic and industrial forums.

Environmental and green chemistry considerations are also driving interest in this compound. With sustainability becoming a priority, researchers are investigating eco-friendly synthetic routes for N-phenylcarbamate derivatives. The compound’s potential role in biodegradable agrochemicals is another area of exploration, as the agricultural sector seeks safer alternatives to traditional pesticides.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize tert-butyl N-(4-chloro-1,3-thiazol-2-yl)-N-phenylcarbamate, ensuring high purity for research applications. Quality control is paramount, especially when the compound is used in high-throughput screening for drug discovery. This emphasis on precision aligns with the pharmaceutical industry’s push toward data-driven R&D.

In summary, tert-butyl N-(4-chloro-1,3-thiazol-2-yl)-N-phenylcarbamate (CAS No. 2680831-14-3) represents a promising candidate for multiple scientific disciplines. Its structural versatility, combined with evolving research trends, positions it as a key player in the development of next-generation therapeutics and sustainable agrochemicals. As the scientific community continues to unravel its potential, this compound is likely to remain a focal point in cutting-edge chemistry discussions.